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Compound of Interest

Compound Name: Megazol

Cat. No.: B1676161 Get Quote

Essential Safety and Handling Guide for Megazol
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Megazol. It offers a procedural, step-by-step

framework for safe operational and disposal practices.

Hazard Identification and Classification
Megazol is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] It is essential to understand its specific hazards to implement appropriate safety

measures.
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Hazard Classification Description

GHS Classification Acute toxicity, Oral (Category 4)[1]

Acute aquatic toxicity (Category 1)[1]

Chronic aquatic toxicity (Category 1)[1]

Hazard Statements H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting

effects.[1]

Precautionary Statements P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using

this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[1]

P501: Dispose of contents/ container to an

approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure when handling Megazol.[1]

Different levels of protection may be required depending on the task.
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Protection Type Required PPE
Specifications and Use

Cases

Eye Protection
Safety goggles with side-

shields

To be worn at all times in the

laboratory to protect from

splashes or dust.

Hand Protection
Protective, chemical-resistant

gloves

Thicker gloves offer better

protection.[2] It is

recommended to change

gloves regularly (e.g., every

30-60 minutes) or immediately

if they are damaged or

contaminated.[2] For high-risk

activities, consider double-

gloving.[3]

Body Protection
Impervious clothing /

Protective disposable gown

A lab coat or gown made of

low-permeability fabric with a

solid front, long sleeves, and

tight-fitting cuffs is required to

protect the skin.[1][3]

Respiratory Protection Suitable respirator

Use in well-ventilated areas.[1]

An N95 respirator or higher

may be necessary when

handling powders outside of a

containment system or during

a large spill to prevent

inhalation of dust or aerosols.

[2][4]

Operational Plans: Handling and Storage
Adherence to strict handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Handling Procedures
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Preparation: Work in a designated area with adequate exhaust ventilation.[1] Ensure a safety

shower and eyewash station are accessible.[1]

Avoid Exposure: Prevent all contact with eyes and skin, and avoid inhaling any dust or

aerosols.[1]

Personal Hygiene: Wash hands and skin thoroughly after handling the substance.[1] Do not

eat, drink, or smoke in the work area.[1]

Storage Plan
Container: Keep the container tightly sealed.[1]

Environment: Store in a cool, well-ventilated area, away from direct sunlight and sources of

ignition.[1]

Temperature:

Store the powder form at -20°C.[1][5]

When in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[1][5]

Incompatibilities: Keep away from strong acids/alkalis and strong oxidizing/reducing agents.

[1]

Emergency and Disposal Protocols
Accidental Release Measures

Evacuate: Evacuate all non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.[1]

Protect: Don full personal protective equipment, including respiratory protection.[1] Avoid

breathing any vapors, mist, or dust.[1]

Contain: Prevent further leakage or spillage. Do not allow the product to enter drains or

water courses.[1]
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Clean-up:

For solutions, absorb with a finely-powdered liquid-binding material (e.g., diatomite).[1]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Collect all contaminated material for proper disposal.[1]

First Aid
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

removing contact lenses if present.[1] Seek prompt medical attention.[1]

Skin Contact: Thoroughly rinse the affected skin with plenty of water.[1] Remove all

contaminated clothing and shoes.[1] Call a physician.[1]

Inhalation: Move the individual to fresh air immediately.[1]

Ingestion: If the person feels unwell, call a poison control center or a doctor.[1] Rinse the

mouth with water.[1]

Disposal Plan
All waste materials must be treated as hazardous.

Substance Disposal: Dispose of Megazol and its containers at an approved waste disposal

plant.[1]

Contaminated Items: Any items contaminated with Megazol, including PPE and cleaning

materials, should also be disposed of as hazardous waste.[6]

Regulations: All disposal must be conducted in accordance with prevailing country, federal,

state, and local regulations.[1] Avoid releasing Megazol into the environment.[1]

Safe Handling Workflow
The following diagram illustrates the key steps and decision points for the safe handling of

Megazol in a laboratory setting.
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Megazol Safe Handling and Disposal Workflow

Preparation & Handling
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Emergency Procedures
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Caption: Workflow for safe handling, storage, and disposal of Megazol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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